N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide

• IUPAC Name: N,N-diethyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C18H28N2O/c1-4-20(5-2)18(21)17-11-8-12-19(14-17)13-16-10-7-6-9-15(16)3/h6-7,9-10,17H,4-5,8,11-14H2,1-3H3
• InChI Key: KDSIZDBKLDINCS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCCN(C1)CC2=CC=CC=C2C
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol

Description

N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide, also known as DMBA, is a synthetic compound that belongs to the class of piperidine derivatives. It is commonly used as a research chemical due to its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of GABA receptors. N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide has also been found to inhibit the reuptake of serotonin and norepinephrine, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects
N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide has been shown to produce a range of biochemical and physiological effects in animal models. It has been found to increase the levels of dopamine, norepinephrine, and serotonin in the brain. N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide has also been found to decrease the levels of inflammatory cytokines, such as TNF-alpha and IL-1beta. These effects suggest that N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide may have potential therapeutic applications in the treatment of various neurological and inflammatory disorders.

Advantages and Limitations for Lab Experiments

N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is readily available from chemical suppliers. N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide also exhibits a range of pharmacological properties that make it a useful tool for investigating the mechanisms of various neurological and inflammatory disorders.
However, there are also some limitations to the use of N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide in laboratory experiments. The exact mechanism of action of N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide is not fully understood, which may limit its usefulness in certain research applications. Additionally, the potential side effects of N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide are not well characterized, which may limit its use in animal studies.

Future Directions

There are several areas of future research that could be explored with N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide. One potential direction is to investigate the potential therapeutic applications of N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide in the treatment of various neurological and inflammatory disorders. Another area of research could be to further elucidate the mechanism of action of N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide and its effects on neurotransmitter systems. Finally, future studies could investigate the potential side effects of N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide and its safety for use in animal studies.
Conclusion
In conclusion, N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide is a synthetic compound that has potential pharmacological properties and has been extensively studied for its potential therapeutic applications. It can be synthesized in a laboratory setting and exhibits a range of biochemical and physiological effects. However, the exact mechanism of action of N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide is not fully understood, and its potential side effects are not well characterized. Future research could explore the potential therapeutic applications of N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide and further elucidate its mechanism of action.

Synthesis Methods

N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide can be synthesized through a multi-step process that involves the reaction of piperidine with diethylamine and 2-methylbenzyl chloride. The resulting product is then purified through recrystallization to obtain N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide in its pure form. The synthesis of N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide has been extensively studied for its potential pharmacological properties. It has been found to exhibit analgesic, anti-inflammatory, and anticonvulsant effects in animal models. N,N-diethyl-1-(2-methylbenzyl)-3-piperidinecarboxamide has also been investigated for its potential use in the treatment of neuropathic pain, depression, and anxiety disorders.